Cas no 1160829-16-2 (2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1160829-16-2
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD22415431
• CID: 4561312
• PubChem ID: 130161716
• Update Time: 2025-10-31

2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-((3-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{4-[(3-fluorophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 130161716
• 1160829-16-2
• D93913
• 2-[4-(3-fluorophenoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS037644901
• AS-55481
• 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22415431
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-10-8-14(9-11-15)13-22-17-7-5-6-16(21)12-17/h5-12H,13H2,1-4H3
• InChI Key： VHRFONKESYZTFC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 328.1646029g/mol
• Monoisotopic Mass: 328.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organic compound with the CAS number 1160829-16-2. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and versatile applications. The molecule is characterized by a dioxaborolane ring system, which is a five-membered ring containing two oxygen atoms and one boron atom. This structure contributes to its stability and reactivity in various chemical reactions.

The dioxaborolane core of this compound plays a pivotal role in its functionality. Recent studies have highlighted the importance of such boron-containing compounds in catalytic processes and as intermediates in the synthesis of advanced materials. For instance, the dioxaborolane framework has been utilized in the development of novel boron-based catalysts for olefin polymerization and other industrial applications. The presence of the 3-fluorophenoxy group further enhances the compound's electronic properties, making it an ideal candidate for applications in electronics and optoelectronics.

One of the most notable aspects of 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its role as a precursor in the synthesis of functional materials. Researchers have demonstrated that this compound can be effectively used in Suzuki-Miyaura coupling reactions to construct complex aromatic systems. These reactions are fundamental in the development of pharmaceuticals and agrochemicals due to their ability to form stable carbon-carbon bonds under mild conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the dioxaborolane ring exhibits unique electron-deficient characteristics due to the electronegative boron atom. This property makes it an excellent Lewis acid catalyst for various organic transformations. Moreover, the steric bulk introduced by the tetramethyl groups enhances its stability and prevents unwanted side reactions during synthesis.

The 3-fluorophenoxy substituent further modulates the electronic properties of the molecule by introducing electron-withdrawing effects through fluorine's high electronegativity. This substitution pattern has been shown to significantly influence the reactivity of the compound in cross-coupling reactions. For example, studies have demonstrated that this substituent accelerates aryl transfer processes in palladium-catalyzed reactions by stabilizing intermediate oxidative addition steps.

In terms of applications, 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has found utility in the synthesis of advanced polymers and low-dimensional materials. Its ability to act as a building block for constructing two-dimensional covalent organic frameworks (COFs) has been extensively explored. These frameworks are promising candidates for gas storage and separation due to their high surface area and tunable pore sizes.

Furthermore, recent research has focused on leveraging this compound's properties for energy-related applications. For instance, it has been employed as a precursor in the synthesis of boron-doped graphene sheets with enhanced electrical conductivity. Such materials hold great potential for use in next-generation batteries and supercapacitors where high-performance electrodes are required.

The synthesis of 2-(4-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,dioxaborolane involves a multi-step process that typically begins with bromination followed by coupling reactions under palladium catalysis. The optimization of these reaction conditions has been a focal point for chemists aiming to improve yield and selectivity. Recent advancements have demonstrated that microwave-assisted synthesis can significantly accelerate reaction times while maintaining product purity.

In conclusion, 2-(4-((3-fluorophenoxy)methyl)phenyl)-4,,5-tetramethyl-,dioxaborolane (CAS No: 1160829-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new potential uses for this compound , its role as a key building block in advanced material development will undoubtedly grow more prominent.